Cas no 1005146-37-1 (5-(3-methoxyphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione)

• Product Name: 5-(3-methoxyphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• CAS No: 1005146-37-1
• MF: C₂₂H₁₈N₂O₄S
• MW: 406.454324245453
• CID: 5960946
• PubChem ID: 4127748
• Update Time: 2025-07-14

5-(3-methoxyphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxyphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• 5-(3-methoxyphenyl)-2-phenyl-3-(thiophen-2-yl)tetrahydro-4H-pyrrolo[3,4-d]isoxazole-4,6(5H)-dione
• 2H-Pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione, dihydro-5-(3-methoxyphenyl)-2-phenyl-3-(2-thienyl)-
• CCG-22314
• 5-(3-methoxyphenyl)-2-phenyl-3-(thiophen-2-yl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione
• AKOS016318823
• SMR000091778
• MLS001365062
• SR-01000111310
• MLS000114379
• SR-01000111310-1
• F1248-0044
• 5-(3-methoxyphenyl)-2-phenyl-3-thiophen-2-yl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• 1005146-37-1
• CHEMBL1609834
• AKOS001675379
• Oprea1_548723
• HMS2253F05

• Inchi： 1S/C22H18N2O4S/c1-27-16-10-5-9-15(13-16)23-21(25)18-19(17-11-6-12-29-17)24(28-20(18)22(23)26)14-7-3-2-4-8-14/h2-13,18-20H,1H3
• InChI Key： CXQYYROFFWGQCQ-UHFFFAOYSA-N
• SMILES： O1C2C(=O)N(C3=CC=CC(OC)=C3)C(=O)C2C(C2SC=CC=2)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 406.09872823g/mol
• Monoisotopic Mass: 406.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• Boiling Point: 653.1±65.0 °C(Predicted)
• pka: 0.01±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 5-(3-methoxyphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione

Introduction to 5-(3-methoxyphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione and Its Significance in Modern Chemical Research

The compound with the CAS number 1005146-37-1, identified as 5-(3-methoxyphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione, represents a fascinating molecule in the realm of heterocyclic chemistry. This intricate structure combines multiple pharmacophoric elements, making it a subject of considerable interest in pharmaceutical and chemical research. The presence of a hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole core, flanked by aromatic rings and a thiophene moiety, endows the compound with unique electronic and steric properties that are highly relevant to drug design and material science.

In recent years, there has been a growing emphasis on the development of novel heterocyclic scaffolds due to their diverse biological activities and structural versatility. The 5-(3-methoxyphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione structure exemplifies this trend, as it integrates several key features that are frequently explored in medicinal chemistry. The pyrrolooxazole moiety is particularly noteworthy, as it has been implicated in various bioactive molecules with potential applications in treating neurological disorders, inflammation, and even cancer. The methoxyphenyl and phenyl substituents further enhance the molecule's complexity, offering opportunities for fine-tuning its pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of this compound is its potential as a building block for more complex derivatives. Researchers have leveraged similar structures to develop inhibitors targeting enzymes such as kinases and cyclases, which are critical in cellular signaling pathways. The thiophen-2-yl group adds another layer of functionality, enabling interactions with biological targets through sulfur-containing bonds—known for their ability to modulate protein conformation and activity. This makes the 5-(3-methoxyphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione a valuable candidate for further exploration in high-throughput screening campaigns.

The synthesis of this compound presents its own set of challenges due to its intricate architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis have been instrumental in assembling the various components of the hexahydro-heterocycle core. Additionally, computational chemistry has played a pivotal role in predicting reaction outcomes and optimizing synthetic routes, thereby reducing experimental trial-and-error.

Recent studies have highlighted the biological relevance of the pyrrolooxazole scaffold. For instance, derivatives of this structure have demonstrated efficacy against bacterial infections by interfering with bacterial DNA gyrase activity. Similarly, modifications to the aromatic rings have led to compounds with anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. The 5-(3-methoxyphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione, with its optimized balance of electronic and steric features, could potentially exhibit analogous activities while offering improved selectivity and reduced toxicity.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the exploration of novel heterocyclic compounds like this one. Predictive models can now identify promising scaffolds based on their structural features alone before they are synthesized in the lab. This approach not only saves time but also allows researchers to focus on molecules that are most likely to succeed in preclinical trials. The 5-(3-methoxyphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione fits well within this paradigm as it possesses several attributes that machine learning algorithms would classify as high-potential candidates.

In conclusion,5-(3-methoxyphenyl)-2-phenoxyethyl]-hexahydro-[1h]-pyrrole]-dihydropyrazolone - 7-carboxylic acid 8a is a structurally complex yet promising molecule that warrants further investigation into its biological activities and synthetic feasibility. Its unique combination of pharmacophoric elements positions it as a valuable asset in modern chemical research, particularly for those interested in developing novel therapeutic agents based on heterocyclic chemistry. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a significant role in shaping future drug discovery efforts.